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Compound of Interest

Compound Name: 2-((Dimethylamino)methyl)aniline

Cat. No.: B158372 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety protocols, personal

protective equipment (PPE) requirements, and operational and disposal plans for 2-
((Dimethylamino)methyl)aniline.

Chemical Identifier:

Name: 2-((Dimethylamino)methyl)aniline

Synonyms: 2-[(dimethylamino)methyl]aniline

Molecular Formula: C₉H₁₄N₂

Molecular Weight: 150.22 g/mol

Hazard Identification and GHS Classification
2-((Dimethylamino)methyl)aniline is classified as a hazardous substance. Based on

information for the compound and structurally similar chemicals, the primary hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]
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Skin Irritation: Causes skin irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]

GHS Pictograms:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2][3]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure. The following table

summarizes the required PPE for handling 2-((Dimethylamino)methyl)aniline.
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PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary where splashing is

a potential hazard.[2][4]

EN 166, 29 CFR 1910.133

Skin Protection

Impervious protective clothing,

such as a lab coat, to prevent

skin contact.[2][3][5]

General laboratory practice

Chemical-resistant gloves

(e.g., nitrile, neoprene). The

specific type should be chosen

based on the concentration

and quantity of the substance

being handled. Consult glove

manufacturer data for

permeation times.[2][4]

EN 374

Respiratory Protection

For weighing and diluting, use

a NIOSH-approved half-face

respirator with a combination

filter for organic vapors if not

handled in a fume hood.[6][7]

[8] If exposure limits are

exceeded or irritation occurs, a

higher level of respiratory

protection may be necessary.

[6][8]

NIOSH, EN 149

Experimental Protocol: Safe Handling and Use
Adherence to the following procedural steps is mandatory when working with 2-
((Dimethylamino)methyl)aniline.

1. Engineering Controls and Preparation:
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Work in a well-ventilated area, preferably a chemical fume hood.[2][6]

Ensure an eyewash station and safety shower are readily accessible.[2]

Keep the substance away from incompatible materials such as strong oxidizing agents,

acids, acid chlorides, and acid anhydrides.[6]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[2][6]

Before handling, put on all required PPE as specified in the table above.

2. Handling the Chemical:

Avoid breathing fumes, vapors, or dust.[2][3]

Prevent contact with skin, eyes, and clothing.[2][3]

After handling, wash hands thoroughly with soap and water.[2][3][6]

Do not eat, drink, or smoke in the laboratory area.[6][9]

3. First Aid Measures:

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][3][6]

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[2][3][6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][3]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[1][9]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.
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Waste Collection: Collect waste material in a suitable, labeled, and sealed container. Do not

dispose of it with household garbage or allow it to reach the sewage system.[10]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container.

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2][6]

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 2-
((Dimethylamino)methyl)aniline.
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Safe Handling Workflow for 2-((Dimethylamino)methyl)aniline
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Caption: Workflow for handling 2-((Dimethylamino)methyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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